5-ethyl-2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
Description
The compound 5-ethyl-2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one (CAS: 921880-71-9) features a pyrazolo[4,3-c]pyridinone core substituted with an ethyl group at position 5, a phenyl group at position 2, and a 4-phenylpiperazine-1-carbonyl moiety at position 5. Its molecular formula is C25H24FN5O2, with a molecular weight of 445.5 g/mol .
Properties
IUPAC Name |
5-ethyl-2-phenyl-7-(4-phenylpiperazine-1-carbonyl)pyrazolo[4,3-c]pyridin-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N5O2/c1-2-27-17-21(23-22(18-27)25(32)30(26-23)20-11-7-4-8-12-20)24(31)29-15-13-28(14-16-29)19-9-5-3-6-10-19/h3-12,17-18H,2,13-16H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNERFXCKYAWLMW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C5=CC=CC=C5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
The primary target of the compound is currently unknown. The compound features a phenylpiperazine moiety, which is often found in drugs that target the central nervous system.
Biochemical Pathways
Without specific experimental data, it’s challenging to summarize the exact biochemical pathways affected by this compound. Given the presence of the phenylpiperazine moiety, it’s plausible that the compound could affect pathways related to neurotransmission.
Pharmacokinetics
The presence of the phenylpiperazine moiety could potentially enhance the compound’s ability to cross the blood-brain barrier. The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transporters in the body.
Biological Activity
The compound 5-ethyl-2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a pyrazolo[4,3-c]pyridine derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and neuropharmacology. This article provides an in-depth analysis of its biological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 586.7 g/mol. The structure includes a pyrazolo core fused with a pyridine ring and a piperazine moiety, which is significant for its biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C31H30N4O6 |
| Molecular Weight | 586.7 g/mol |
| CAS Number | 896682-39-6 |
Anticancer Properties
Research indicates that derivatives of pyrazolo compounds exhibit promising anticancer activities. The compound has been evaluated against various cancer cell lines, demonstrating significant cytotoxic effects.
- Cell Line Studies :
- Mechanism of Action :
Neuropharmacological Effects
The piperazine component suggests potential neuropharmacological applications. Compounds with similar structures have been investigated for their effects on neurotransmitter systems.
- Serotonin Receptor Interaction :
Study 1: Anticancer Efficacy
A study conducted by Bouabdallah et al. evaluated the cytotoxicity of various pyrazole derivatives against Hep-2 and P815 cancer cell lines. The results highlighted that compounds similar to the one in focus exhibited significant cytotoxicity with IC50 values ranging from to .
Study 2: Selective Kinase Inhibition
Another investigation into selective CK2 inhibitors revealed that pyrazole derivatives could effectively inhibit CK2 activity, which is crucial for tumor growth and survival. The compound's structure suggests it could be a candidate for further development in this area .
Comparison with Similar Compounds
Comparison with Structural Analogs
Core Structural Modifications
The pyrazolo[4,3-c]pyridinone scaffold is common among analogs, but substituents vary significantly:
Substituents at Position 5
- Target Compound : Ethyl group.
- (CAS: 1021095-67-9) : Methyl group, reducing steric hindrance compared to ethyl .
Substituents at Position 7 (Piperazine Moiety)
- Target Compound : 4-Phenylpiperazine-1-carbonyl.
- (CAS: 921880-71-9) : 4-(2-Fluorophenyl)piperazine, introducing electronegativity for enhanced receptor binding .
- (CAS: 921573-91-3) : Ethyl carboxylate group, which may act as a prodrug moiety for improved absorption .
- (CAS: 941995-59-1) : Furan-2-carbonyl group, adding hydrogen-bonding capability via the oxygen heteroatom .
Physicochemical and Structural Properties
Pharmacological Implications (Speculative)
- Electron-Withdrawing Groups (e.g., fluorine in ): May improve target binding but increase risk of off-target interactions .
- Bulky Substituents (e.g., ): Likely reduce metabolic degradation but compromise solubility and oral bioavailability .
- Ester Groups (e.g., ): Could serve as prodrugs, enhancing absorption but requiring enzymatic activation .
Q & A
Synthesis & Optimization
Q1. What are the established synthetic routes for this compound, and how can reaction conditions be optimized for improved yield? A1. The synthesis involves a multi-step approach:
Core formation : Cyclocondensation of barbituric acids with aldehydes under solvent-free conditions generates the pyrazolo-pyridinone scaffold .
Functionalization : Introduction of the 4-phenylpiperazine carbonyl group via nucleophilic acyl substitution or coupling reactions.
Optimization :
- Temperature control (reflux vs. room temperature) impacts cyclization efficiency; hydrazine hydrate in ethanol at reflux achieved 68% yield in analogous pyrazolo-pyrimidine systems .
- Catalyst selection (e.g., phosphorous oxychloride for cyclization) reduces side reactions .
- Purification via ethanol/dioxane recrystallization ensures >97% purity .
Structural Characterization
Q2. Which analytical techniques are most reliable for confirming the compound’s structural integrity? A2. A combined approach is essential:
- Single-crystal X-ray diffraction provides unambiguous confirmation of molecular geometry (mean C–C bond accuracy: ±0.005 Å, R factor ≤0.054) .
- Spectroscopy :
- Mass spectrometry verifies molecular ion peaks (e.g., [M+H]+ for C₃₀H₂₈N₆O₂) .
Biological Activity Profiling
Q3. What methodological frameworks are recommended for evaluating this compound’s pharmacological potential? A3. Prioritize:
- Enzyme inhibition assays : Use standardized protocols (e.g., AOAC SMPR 2014.011 for phosphodiesterase inhibitors) with positive controls like sildenafil analogs .
- Cell-based assays : Test cytotoxicity using MTT assays on cancer cell lines (IC₅₀ determination) and compare with piperazine-substituted analogs showing hCA I/II inhibition (IC₅₀: 0.8–3.2 µM) .
- Orthogonal validation : Pair biochemical assays with transcriptomic profiling to identify off-target effects.
Data Contradiction Analysis
Q4. How should researchers address discrepancies in reported bioactivity data across studies? A4.
Variable standardization : Control cell passage numbers, serum batches, and solvent systems (DMSO concentration ≤0.1%).
Statistical design : Use split-split plot analyses to isolate confounding factors (e.g., temporal effects in harvest seasons) .
Structural benchmarking : Compare activity with derivatives (e.g., N-phenylpiperazine vs. N-benzylpiperazine analogs) to identify critical substituents .
Structure-Activity Relationship (SAR)
Q5. Which structural modifications of the piperazine moiety most significantly impact bioactivity? A5. Key findings from analogous systems:
- N-substitution : N-Phenylpiperazine enhances carbonic anhydrase inhibition (IC₅₀: 1.2 µM) vs. N-benzyl (IC₅₀: 2.8 µM) .
- Positional effects : Para-substituted phenyl groups improve target binding affinity over ortho/meta analogs .
- Carbonyl linker : Replacing the carbonyl with sulfonyl reduces potency by 10-fold in PDE5 inhibitors .
Stability & Degradation
Q6. What strategies mitigate degradation during long-term storage or biological assays? A6.
- Storage : Lyophilize and store at -80°C under argon; avoid repeated freeze-thaw cycles.
- Solubility optimization : Use co-solvents like PEG-400 (≤10% v/v) to prevent aggregation in aqueous buffers .
- Degradation monitoring : Employ LC-MS with C18 columns (5 µm, 150 mm) and 0.1% formic acid mobile phase to detect hydrolysis byproducts .
Computational Modeling
Q7. How can molecular docking inform target identification for this compound? A7.
Protein preparation : Use crystal structures (e.g., PDE5, PDB: 1UDT) with removed water molecules and added polar hydrogens.
Docking parameters : Apply AutoDock Vina with Lamarckian GA (50 runs, exhaustiveness=20).
Validation : Compare docking scores (-9.2 kcal/mol for PDE5) with known inhibitors and correlate with experimental IC₅₀ values .
Analytical Method Development
Q8. Which HPLC conditions reliably quantify this compound in complex matrices? A8.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
